Cas no 893988-29-9 (N-cyclohexyl-2-(6-phenylpyridazin-3-yl)sulfanylacetamide)

• Product Name: N-cyclohexyl-2-(6-phenylpyridazin-3-yl)sulfanylacetamide
• CAS No: 893988-29-9
• MF: C₁₈H₂₁N₃OS
• MW: 327.44384264946
• CID: 5957352
• PubChem ID: 6401273
• Update Time: 2025-05-20

N-cyclohexyl-2-(6-phenylpyridazin-3-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-2-(6-phenylpyridazin-3-yl)sulfanylacetamide
• Acetamide, N-cyclohexyl-2-[(6-phenyl-3-pyridazinyl)thio]-
• CHEMBL1390329
• F1899-0009
• 893988-29-9
• SMR000807197
• MLS001235953
• N-cyclohexyl-2-[(6-phenylpyridazin-3-yl)sulfanyl]acetamide
• AKOS024618154
• HMS2965C04
• N-cyclohexyl-2-((6-phenylpyridazin-3-yl)thio)acetamide

• Inchi： 1S/C18H21N3OS/c22-17(19-15-9-5-2-6-10-15)13-23-18-12-11-16(20-21-18)14-7-3-1-4-8-14/h1,3-4,7-8,11-12,15H,2,5-6,9-10,13H2,(H,19,22)
• InChI Key： RUVKJHTWBVHVCL-UHFFFAOYSA-N
• SMILES： C(NC1CCCCC1)(=O)CSC1=NN=C(C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 327.14053348g/mol
• Monoisotopic Mass: 327.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 80.2Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 602.8±50.0 °C(Predicted)
• pka: 14.09±0.20(Predicted)

Additional information on N-cyclohexyl-2-(6-phenylpyridazin-3-yl)sulfanylacetamide

Professional Introduction to N-cyclohexyl-2-(6-phenylpyridazin-3-yl)sulfanylacetamide (CAS No. 893988-29-9)

N-cyclohexyl-2-(6-phenylpyridazin-3-yl)sulfanylacetamide, a compound with the chemical identifier CAS No. 893988-29-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural framework of this molecule, featuring a cyclohexyl group and a phenylpyridazine moiety, contributes to its unique chemical properties and biological activities.

The synthesis and characterization of N-cyclohexyl-2-(6-phenylpyridazin-3-yl)sulfanylacetamide have been subjects of extensive research, particularly in the development of novel therapeutic agents. The presence of the sulfanylacetamide functional group enhances the compound's solubility and bioavailability, making it a promising candidate for further pharmacological investigation. Recent studies have highlighted the importance of such sulfanylacetamide derivatives in modulating various biological pathways, including enzyme inhibition and receptor binding.

In the realm of drug discovery, N-cyclohexyl-2-(6-phenylpyridazin-3-yl)sulfanylacetamide has been explored for its potential role in addressing multifaceted therapeutic challenges. The phenylpyridazine core is known for its versatility in interacting with biological targets, making it an attractive scaffold for designing drugs with enhanced efficacy and reduced side effects. Researchers have been particularly interested in its interaction with enzymes such as kinases and phosphodiesterases, which are pivotal in numerous disease mechanisms.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of N-cyclohexyl-2-(6-phenylpyridazin-3-yl)sulfanylacetamide. Molecular docking studies have revealed that this compound can effectively bind to specific pockets on target proteins, thereby modulating their function. These findings are supported by experimental data showing that derivatives of this molecule exhibit significant inhibitory activity against certain enzymes implicated in inflammatory and cardiovascular diseases.

The pharmacokinetic profile of N-cyclohexyl-2-(6-phenylpyridazin-3-yl)sulfanylacetamide has also been a focus of interest. Its structural features contribute to favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for the development of effective pharmaceuticals. Preclinical studies have demonstrated that this compound exhibits reasonable bioavailability and stability under various physiological conditions, suggesting its potential for clinical translation.

Furthermore, the environmental impact and sustainability considerations have been integral to the research on N-cyclohexyl-2-(6-phenylpyridazin-3-yl)sulfanylacetamide. Efforts have been made to optimize synthetic routes that minimize waste generation and utilize renewable resources. Green chemistry principles have been applied to develop more eco-friendly methods for producing this compound, aligning with global efforts to promote sustainable pharmaceutical practices.

The future directions for research on N-cyclohexyl-2-(6-phenylpyridazin-3-yl)sulfanylacetamide include exploring its potential in combination therapies and developing novel analogs with enhanced properties. The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising derivatives, opening new avenues for therapeutic intervention. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible medical benefits.

In conclusion, N-cyclohexyl-2-(6-phenylpyridazin-3-yl)sulfanylacetamide represents a compelling example of how structural innovation can lead to the development of novel therapeutic agents. Its unique chemical properties and promising biological activities make it a valuable asset in the ongoing quest to combat various diseases. As research continues to uncover new applications for this compound, it is expected to play a significant role in shaping the future of medicinal chemistry and drug development.